Cas no 1804306-31-7 (3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804306-31-7
• MF: C₉H₅BrF₄N₂O
• MW: 313.046415090561
• CID: 4815332
• Update Time: 2025-06-23

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H5BrF4N2O/c10-4-5-3-6(11)7(1-2-15)16-8(5)17-9(12,13)14/h3H,1,4H2
• InChI Key： GESNZWGUDYGSCY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(CC#N)N=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804306-31-7, known as 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a bromomethyl group, a fluoro group, a trifluoromethoxy group, and an acetonitrile group. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block for the development of novel bioactive compounds.

Recent studies have highlighted the potential of 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile in drug discovery. The bromomethyl group serves as an excellent leaving group, enabling the formation of various heterocyclic structures through nucleophilic substitution reactions. This feature has been exploited in the synthesis of bioisosteres, which are structural analogs of existing drugs designed to improve pharmacokinetic properties such as solubility and bioavailability. For instance, researchers have utilized this compound to develop analogs with enhanced selectivity for specific protein targets, paving the way for potential treatments in oncology and neurodegenerative diseases.

In addition to its role in drug discovery, 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile has shown promise in agrochemical applications. The trifluoromethoxy group is known to impart resistance to metabolic degradation in plants, making this compound a valuable intermediate in the synthesis of herbicides and fungicides. Recent advancements in green chemistry have further enhanced its utility by enabling more sustainable synthesis routes that minimize environmental impact.

The acetonitrile group present in this compound adds another layer of functionality. It acts as a nitrile source, facilitating the formation of amides or ureas through nucleophilic addition reactions. This property has been leveraged in the development of peptide-based drugs and biologics, where precise control over molecular architecture is crucial. Furthermore, the fluoro group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target receptors.

From a synthetic perspective, 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile is typically prepared via multi-step processes involving pyridine ring substitution and subsequent functionalization. Recent breakthroughs in catalytic chemistry have allowed for more efficient syntheses, reducing reaction times and improving yields. These advancements are particularly significant given the increasing demand for high-purity intermediates in pharmaceutical manufacturing.

In conclusion, 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-acetonitrile stands out as a versatile and multifunctional compound with applications spanning drug discovery, agrochemicals, and materials science. Its unique combination of substituents provides chemists with a powerful tool for designing novel molecules with tailored properties. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern chemical science.